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Abstract

9-Anthraldehyde is an aromatic aldehyde derived from anthracene. Its unique structure,
featuring a reactive aldehyde group attached to the rigid, planar anthracene core, imparts a
distinct set of chemical and physical properties. This guide provides an in-depth overview of 9-
Anthraldehyde, including its chemical structure, physical and spectroscopic properties, key
chemical reactions, and established experimental protocols. The information is intended to
serve as a valuable resource for professionals in research, chemical synthesis, and drug
development.

Chemical Structure and Properties

9-Anthraldehyde, with the chemical formula C1sH100, consists of an aldehyde functional
group (-CHO) substituted at the 9-position of the anthracene ring system.[1] This substitution
breaks the symmetry of the parent anthracene molecule and is the primary determinant of its
chemical reactivity. The molecule is a yellow crystalline solid, a characteristic stemming from its
extended 1t-conjugated system which absorbs light in the visible region.[2]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b167246?utm_src=pdf-interest
https://www.benchchem.com/product/b167246?utm_src=pdf-body
https://www.benchchem.com/product/b167246?utm_src=pdf-body
https://www.benchchem.com/product/b167246?utm_src=pdf-body
https://www.benchchem.com/product/b167246?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=CV3P0098
https://www.chemicalbook.com/synthesis/9-anthraldehyde.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Physical and Chemical Properties

The key physical and chemical properties of 9-Anthraldehyde are summarized in the table

below. This data is essential for its handling, storage, and application in various chemical

processes.

Property Value Reference(s)

Molecular Formula C15H100 [2][3]

Molecular Weight 206.24 g/mol [3114]
Yellow crystalline powder or

Appearance [31[5]
needles

Melting Point 103-105 °C [2][3]6]

Boiling Point 405.7 £ 14.0 °C at 760 mmHg [31[6]

Density 1.2 +0.1 g/cm3 [3][6]

Flash Point 269.2 °C [2][5]
Soluble in toluene, ethanol,

Solubility acetone, chloroform. Limited [415171181
solubility in water.
Stable. Incompatible with

Stability strong bases and strong [2][5]I6]
oxidizing agents.

CAS Number 642-31-9 [2]

Spectroscopic Properties

Spectroscopic analysis is crucial for the identification and characterization of 9-Anthraldehyde.

The key spectral features are summarized below.
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Spectroscopic Technique

Characteristic Features

Reference(s)

1H NMR

The *H NMR spectrum exhibits
characteristic signals for the
aromatic protons and a distinct
downfield signal for the

aldehydic proton.

[9]

13C NMR

The 13C NMR spectrum shows
signals for the aromatic
carbons and a characteristic
signal for the carbonyl carbon
of the aldehyde group at a
downfield chemical shift.

[10][11]

FTIR

The Infrared (IR) spectrum
displays a prominent
absorption peak around 1700
cm~1 corresponding to the
C=0 stretching vibration of the

aldehyde functional group.

[12]

UV-Vis

The UV-Visible spectrum,
influenced by the extended Tt-
conjugation of the anthracene
core, shows absorption bands
in the UV and visible regions,
which is responsible for its
yellow color. The spectrum is
available for viewing on the
NIST WebBook.

[13]

Mass Spectrometry

The mass spectrum provides
information about the
molecular weight and
fragmentation pattern of the

molecule.

[81(14]
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Synthesis and Reactivity

9-Anthraldehyde is a versatile building block in organic synthesis, primarily owing to the
reactivity of its aldehyde group and the anthracene core.

Synthesis

The most common and efficient method for the synthesis of 9-Anthraldehyde is the Vilsmeier-
Haack reaction.[5] This reaction involves the formylation of an electron-rich aromatic
compound, in this case, anthracene, using a Vilsmeier reagent, which is typically formed from a
substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCIs).[15]
[16]
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Figure 1: Vilsmeier-Haack Synthesis Workflow.

Key Reactions
The chemical reactivity of 9-Anthraldehyde is dominated by two main features: the aldehyde

group and the anthracene nucleus.

o Reactions of the Aldehyde Group: The aldehyde functional group is highly reactive and

participates in a variety of reactions, including:

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b167246?utm_src=pdf-body-img
https://www.benchchem.com/product/b167246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Nucleophilic additions: It readily undergoes addition reactions with various nucleophiles.

o Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid, 9-
anthracenecarboxylic acid.

o Condensation reactions: It can react with compounds containing active methylene groups
in Knoevenagel condensations or with amines to form Schiff bases.[7]

o Wittig Reaction: It serves as a substrate in the Wittig reaction to form alkenes.

o Reactions of the Anthracene Nucleus: The anthracene core can undergo cycloaddition
reactions.

o Diels-Alder Reaction: The central ring of the anthracene moiety can act as a diene in
Diels-Alder reactions with suitable dienophiles, such as maleic anhydride.[17][18] This
reaction is a powerful tool for the construction of complex polycyclic systems.
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Figure 2: Logical Relationship of Properties and Applications.

Experimental Protocols
Synthesis of 9-Anthraldehyde via Vilsmeier-Haack
Reaction
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This protocol is adapted from a procedure published in Organic Syntheses.[1]

Materials:

Anthracene

N-methylformanilide

Phosphorus oxychloride (POCIs)

o-dichlorobenzene

Sodium acetate

Glacial acetic acid

Methanol

6 N Hydrochloric acid

Procedure:

In a 2-liter round-bottomed flask equipped with a mechanical stirrer and a reflux condenser,
place 35 g of N-methylformanilide, 35 g of phosphorus oxychloride, 20 ml of o-
dichlorobenzene, and 22.5 g of anthracene.

Heat the flask on a steam bath with stirring to 90-95°C over 20 minutes. The anthracene will
dissolve, forming a deep red solution, and hydrogen chloride gas will evolve.

Continue heating for 1 hour.
Cool the mixture and add a solution of 140 g of crystalline sodium acetate in 250 ml of water.
Rapidly distill the o-dichlorobenzene and most of the methylaniline with steam.

The residual reddish oil will solidify upon cooling. Decant the aqueous liquor and wash the
solid residue by decantation with two 100-ml portions of 6 N hydrochloric acid, followed by a
thorough washing with water.
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e Recrystallize the crude solid (22-24 g, m.p. 97-101°C) from 50 ml of hot glacial acetic acid.

 After cooling, filter the bright yellow aldehyde by suction and wash it on the filter with 30 ml of
methanol.

Diels-Alder Reaction of 9-Anthraldehyde with Maleic
Anhydride

This protocol describes a typical procedure for the Diels-Alder reaction.[6][19]
Materials:

e 9-Anthraldehyde (250 mg)

¢ Maleic anhydride (350 mg)

o Xylene (solvent)

Procedure:

 In a round-bottom flask, combine 250 mg of 9-Anthraldehyde and 350 mg of maleic
anhydride.

» Add a suitable volume of xylene to dissolve the reactants with heating.

o Attach a reflux condenser and heat the mixture to reflux for 1 hour. The progress of the
reaction can be monitored by the disappearance of the yellow color of 9-Anthraldehyde.

o After the reaction is complete, allow the mixture to cool to room temperature, which should
induce crystallization of the product.

o Collect the crystalline product by vacuum filtration and wash with a small amount of cold
solvent.

Dry the product and determine its melting point and yield.

Safety and Handling
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9-Anthraldehyde is an irritant and should be handled with appropriate safety precautions.

e Health Hazards: It is irritating to the eyes, respiratory system, and skin.[5][20] Inhalation of
dust or fumes should be avoided.[20]

e Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and
a lab coat.[20] Work in a well-ventilated area or use a fume hood.

o Storage: Store in a tightly sealed container in a cool, dry place away from strong oxidizing
agents and strong bases.[4]

o Disposal: Dispose of in accordance with local regulations for hazardous chemical waste.

Applications

9-Anthraldehyde is a valuable intermediate in various fields:

e Dyes and Pigments: Its aromatic structure is a key component in the synthesis of various
dyes and pigments.[1]

e Pharmaceuticals: It serves as a precursor in the synthesis of more complex molecules for
pharmaceutical applications.[1][4]

o Fluorescent Probes: The anthracene moiety is fluorescent, making 9-Anthraldehyde and its
derivatives useful in the development of fluorescent probes for detecting specific analytes.[3]

e Organic Synthesis: It is a versatile starting material for a wide range of organic
transformations.[4]

Conclusion

9-Anthraldehyde is a fundamentally important organic compound with a rich chemistry and a
broad range of applications. A thorough understanding of its properties, synthesis, and
reactivity is essential for its effective and safe utilization in research and industrial settings. This
guide has provided a detailed overview of these aspects, offering a solid foundation for
scientists and professionals working with this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [9-Anthraldehyde chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167246#9-anthraldehyde-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b167246#9-anthraldehyde-chemical-structure-and-properties
https://www.benchchem.com/product/b167246#9-anthraldehyde-chemical-structure-and-properties
https://www.benchchem.com/product/b167246#9-anthraldehyde-chemical-structure-and-properties
https://www.benchchem.com/product/b167246#9-anthraldehyde-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b167246?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

